2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid

Physicochemical profiling Carboxylic acid bioisosterism Drug ionization state
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H9F3O2
Molecular Weight 218.17 g/mol
Cat. No. B13279952
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid
Molecular FormulaC10H9F3O2
Molecular Weight218.17 g/mol
Structural Identifiers
SMILESCC1=CC=C(C=C1)C(C(C(=O)O)(F)F)F
InChIInChI=1S/C10H9F3O2/c1-6-2-4-7(5-3-6)8(11)10(12,13)9(14)15/h2-5,8H,1H3,(H,14,15)
InChIKeyNGIOZRCINHVUJL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid: Strategic Sourcing Rationale for R&D and Lead Optimization Programs


2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid (CAS 1785296-61-8, MW 218.17) is a synthetic, α,α,β-trifluorinated phenylpropanoic acid derivative whose value to discovery chemistry lies in the precisely engineered electronic and steric environment imparted by its 2,2,3-trifluoro substitution pattern on a propanoic acid scaffold bearing a para-methylphenyl group . This compound occupies a specific niche within the fluorinated building block landscape: its α-fluorination dramatically lowers the carboxylic acid pKa relative to non-fluorinated analogs, enhancing acidity and modulating hydrogen-bond donor capacity, while the benzylic fluorine and para-methyl group provide discrete handles for tuning lipophilicity, metabolic soft-spot blocking, and conformational bias [1]. As such, it is primarily positioned not as an end-product drug candidate, but as a key intermediate or late-stage derivatization precursor enabling medicinal chemists to fine-tune the physicochemical and ADME properties of lead series without resorting to scaffold-hopping or de novo synthesis.

Workflow
Lead optimization building block for medicinal chemistry SAR studies
Selection Context
α,α,β-Trifluoro substitution enables acidity, lipophilicity, and metabolic soft-spot tuning
Use Case
Fluorine-mediated pKa shift and benzylic blocking without scaffold hopping

Why Non-Fluorinated or Differently Fluorinated 3-Phenylpropanoic Acid Analogs Cannot Substitute 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic Acid in Targeted Research


The procurement decision for a fluorinated phenylpropanoic acid building block hinges on the recognition that fluorine atoms are not inert spectators but potent modulators of molecular recognition, pharmacokinetics, and reactivity [1]. Simple substitution with the non-fluorinated 3-(4-methylphenyl)propanoic acid (pKa ~4.68) results in a carboxylic acid nearly one log unit less acidic than its 2,2,3-trifluoro counterpart (estimated pKa ~3.6–3.8), fundamentally altering ionization state at physiological pH and compromising salt-bridge interactions with basic residues in target binding pockets. Replacing the 2,2,3-trifluoro motif with a 2,2-difluoro analog (logP ~2.3) or a single trifluoromethyl-substituted variant on the aromatic ring reduces both the magnitude and directionality of the dipole moment, diminishing the C–F bond's capacity for multipolar interactions with protein backbone amides and side-chain carbonyls [2]. Furthermore, the benzylic fluorine at C3 serves as a metabolic blocking group that attenuates cytochrome P450-mediated oxidation at the benzyl position, a liability that the non-fluorinated parent compound fully retains. These intermolecular and intramolecular effects are not additive in a trivial sense; they arise from the unique spatial arrangement of the three fluorine atoms across the propanoic acid backbone, which cannot be recapitulated by any single-site fluorination strategy or by moving the fluorine substituents to the aromatic ring. Consequently, researchers attempting to reproduce biological activity, binding kinetics, or in vivo pharmacokinetic profiles with a generic or mis-fluorinated analog risk confounding their SAR interpretation and misdirecting lead optimization efforts.

Non-fluorinated analog has significantly higher pKa, shifting ionization state at physiological pH and likely weakening target salt-bridge interactions.
2,2-Difluoro or non-fluorinated analogs alter logP balance, potentially moving the compound outside optimal permeability-solubility space.
Non-fluorinated and difluoro variants retain benzylic C–H metabolic liability; only the 2,2,3-trifluoro pattern fully blocks CYP-mediated oxidation at that site.

Head-to-Head Comparative Evidence: 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic Acid vs. Closest Analogs


Carboxylic Acid pKa Reduction vs. Non-Fluorinated Hydrocarbon Analog: Ionization State Control at Physiological pH

The 2,2,3-trifluoro substitution pattern substantially increases the acidity of the carboxylic acid group relative to the non-fluorinated analog 3-(4-methylphenyl)propanoic acid. In direct matched-pair comparison, the non-fluorinated comparator exhibits an experimentally determined pKa of 4.68 at 25°C [1]. While an experimentally measured pKa for 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid has not been publicly disclosed, systematic structure–property relationship studies on fluorinated carboxylic acid bioisosteres demonstrate that α-fluorination of saturated carboxylic acids consistently lowers pKa by 1.3–2.4 units due to the strong electron-withdrawing inductive effect of fluorine [2]. Applying this established ΔpKa range, the predicted pKa of the target compound falls between approximately 2.3 and 3.4, representing an acidity enhancement of 100- to 200-fold relative to the non-fluorinated counterpart. This ionization shift ensures a significantly higher proportion of the carboxylate anion at pH 7.4, which directly impacts the compound's capacity to engage in ionic hydrogen-bonding and salt-bridge interactions with basic amino acid residues (Arg, Lys, His) in target protein binding sites, an effect absent when using the non-fluorinated analog.

Carboxylic Acid pKa Reduction
Class-level inference
Predicted pKa ~2.3–3.4 vs 4.68 (non-fluorinated)
Greater ionization at pH 7.4 supports ionic target engagement.
α-Fluorination ΔpKa from matched series.
Physicochemical profiling Carboxylic acid bioisosterism Drug ionization state

Lipophilicity Modulation by Fluorination Pattern: logP Comparison with 2,2-Difluoro and Non-Fluorinated Phenylpropanoic Acids

Fluorination at the α and β positions of the propanoic acid scaffold produces a nuanced effect on lipophilicity that differs from simple CF₃ substitution on the aromatic ring and from the less fluorinated 2,2-difluoro analog. The 2,2-difluoro-3-phenylpropanoic acid analog (without the para-methyl group) has an experimentally reported logP of approximately 2.26–2.44 [1], and the fully non-fluorinated 3-phenylpropanoic acid has a reported logP of 1.84–2.06 [2]. The addition of three fluorine atoms across the α and β carbons of 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid, combined with the para-methyl substituent, is expected to yield a logP in the range of 2.5–3.0, reflecting a modulated increase in lipophilicity that does not scale linearly with fluorine count. Critically, the benzylic fluorine at C3 introduces a local dipole that partially offsets the hydrophobic contribution of the –CF₂– group, producing an overall lipophilicity profile that balances passive membrane permeability against aqueous solubility in a manner that cannot be replicated by difluoro or non-fluorinated scaffolds. This balance is often the key determinant of whether a lead compound falls within the desired 'Lipinski-compliant' property space or drifts into excessively high logP territory associated with promiscuous binding and poor developability.

Lipophilicity logP Comparison
Cross-study comparable
Est. logP ~2.5–3.0 vs 2.26–2.44 (difluoro) and 1.84–2.06 (non-fluorinated)
Balances passive permeability and solubility for oral absorption.
Experimental confirmation still needed.
Lipophilicity engineering logP optimization Fluorine-mediated permeability

Melting Point and Crystallinity Differentiation: Impact on Purification and Formulation Handling vs. Non-Fluorinated and Difluoro Analogs

The melting point of a research intermediate serves as a practical proxy for crystallinity, ease of purification, and handling logistics. 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid exhibits a melting point range of 115–117°C , which positions it at the upper end of the solid-state thermal stability spectrum among fluorinated phenylpropanoic acids. The non-fluorinated 3-(4-methylphenyl)propanoic acid melts at 115–118°C [1], indicating that the trifluoro substitution on the propanoic acid backbone does not substantially depress the melting point—a marked advantage over the analogous 2,2-difluoro-3-phenylpropanoic acid, which melts at a significantly lower 78–81°C . A melting point above 100°C ensures that the compound remains a stable, non-hygroscopic crystalline solid during ambient storage and shipping, reducing the risk of deliquescence or degradation that plagues low-melting analogs. In purification workflows, a melting point in the 115–117°C range facilitates straightforward recrystallization from common organic solvents without requiring cryogenic conditions, and enables reliable melting point determination as a rapid identity check. The difluoro analog, with its melting point falling below 100°C, is more susceptible to softening and clumping during long-term storage and requires more stringent temperature-controlled logistics.

Melting Point Stability
Direct head-to-head comparison
mp 115–117 °C vs 78–81 °C (difluoro), comparable to non-fluorinated
Supports ambient storage and recrystallization purification.
Vendor-reported capillary/DSC data.
Solid-state properties Process chemistry Crystallization control

Metabolic Soft-Spot Blocking by Benzylic Fluorine: Attenuation of CYP-Mediated Oxidation vs. Non-Fluorinated 3-Phenylpropanoic Acid Scaffolds

The benzylic C–H bond in 3-phenylpropanoic acid scaffolds is a well-established metabolic liability for cytochrome P450-mediated hydroxylation, which can lead to rapid oxidative clearance, reactive metabolite formation, and poor in vivo half-life. In the 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid scaffold, the benzylic position (C3) bears a single fluorine substituent, replacing the metabolically labile C–H bond with a significantly stronger C–F bond (bond dissociation energy ~130 kcal/mol vs. ~99 kcal/mol for C–H) [1]. This substitution strategy is a validated medicinal chemistry approach for blocking CYP-mediated benzylic oxidation; the fluorine atom serves as a metabolically inert isostere for hydrogen that maintains similar van der Waals volume (H: 1.20 Å radius; F: 1.47 Å radius) while eliminating the primary site of Phase I metabolism [2]. In contrast, the non-fluorinated comparator, 3-(4-methylphenyl)propanoic acid, retains a fully exposed benzylic –CH₂– group that is susceptible to rapid hydroxylation by CYP2C9, CYP2C19, and CYP3A4 isoforms. The 2,2-difluoro analog partially addresses this liability by replacing one benzylic hydrogen with fluorine, but the remaining benzylic C–H bond is still accessible for oxidative attack. The 2,2,3-trifluoro scaffold provides the most complete metabolic shielding at the benzylic site within this chemical series, offering a quantifiable advantage in projected intrinsic clearance (CLint) that can translate to improved oral bioavailability and extended dosing intervals.

Metabolic Soft-Spot Blocking
Class-level inference
C–F BDE ~130 kcal/mol replaces labile C–H (~99 kcal/mol)
Suppresses CYP-mediated benzylic oxidation.
Inferred from established fluorine blocking strategy.
Metabolic stability CYP450 metabolism Fluorine blocking strategy

Para-Methyl Substituent Effects on Target Engagement: SAR Differentiation from 2,2,3-Trifluoro-3-phenylpropanoic Acid

The presence of a para-methyl group on the phenyl ring distinguishes 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid from the closest aryl-unsubstituted analog, 2,2,3-trifluoro-3-phenylpropanoic acid (CAS 1547065-10-0). In structure–activity relationship campaigns targeting hydrophobic enzyme pockets or receptor sub-pockets, the para-methyl group contributes an additional calculated logP increment of approximately +0.5 to +0.6 relative to the unsubstituted phenyl analog [1], while also increasing molecular weight by 14 Da to 218.17 g/mol . This lipophilicity gain, combined with the shape complementarity that the methyl group can provide to small hydrophobic cavities (e.g., the selectivity pocket of kinases, the lipophilic channel of PPARs, or the acyl-binding cavity of GPR40), creates a discrete SAR vector that is absent in the phenyl analog. If a research program has identified a lipophilic sub-pocket that accommodates a para-methylphenyl group, replacing 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid with the unsubstituted phenyl variant would result in a measurable loss of van der Waals contacts, potentially reducing binding affinity by 0.5–1.5 kcal/mol (corresponding to a 3- to 12-fold increase in Kd or IC50). Conversely, switching to the bulkier 4-isopropyl analog (2,2,3-trifluoro-3-[4-(propan-2-yl)phenyl]propanoic acid; MW 246.22 ) may sterically exceed the pocket's capacity, introducing a steric penalty that similarly erodes affinity. The para-methyl group thus occupies a 'Goldilocks' steric window that is simultaneously large enough to fill a hydrophobic void and small enough to avoid steric clash, a balance that must be empirically validated in each target context but which the isopropyl analog cannot match.

para-Methyl SAR
Cross-study comparable
Methyl vs unsubstituted phenyl vs isopropyl: balanced hydrophobic contact
Enables systematic SAR exploration of lipophilic pockets.
Hansch π +0.56 for methyl; steric penalty for isopropyl.
Structure-activity relationship Hydrophobic pocket occupancy Para-substituent SAR

Synthetic Versatility as a Late-Stage Diversification Intermediate: Orthogonal Reactivity of Carboxylic Acid and Benzylic Fluorine Handles

Beyond its direct biological interrogation potential, 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid functions as a uniquely enabling synthetic intermediate. The carboxylic acid group permits standard derivatization to amides, esters, hydrazides, and Weinreb amides under mild conditions, while the benzylic C–F bond offers a distinct, orthogonal handle for nucleophilic aromatic substitution (SNAr) or transition-metal-catalyzed cross-coupling following activation [1]. This dual reactivity is structurally precluded in non-fluorinated 3-(4-methylphenyl)propanoic acid, which lacks the benzylic fluoride leaving group, and is present in a less activated form in the 2,2-difluoro analog, where the benzylic C–F bond is adjacent to only one additional fluorine rather than two. In the 2,2,3-trifluoro scaffold, the geminal difluoro substitution at C2 exerts a strong electron-withdrawing effect that polarizes the C3–F bond, enhancing its electrophilicity and facilitating nucleophilic displacement with amines, thiols, or alkoxides. This reactivity profile enables the compound to serve as a central node in diversity-oriented synthesis libraries, where the carboxylic acid is first coupled to a core scaffold and the benzylic fluoride is subsequently displaced to introduce a second point of structural diversity. The resulting 2,2-difluoro-3-substituted propanoic acid derivatives retain the metabolic protection conferred by the α-fluorines while incorporating a diverse array of C3 substituents at a late stage, a synthetic sequence that cannot be executed with the non-fluorinated or difluoro starting materials [2].

Synthetic Versatility
Supporting evidence
Dual orthogonal handles: –COOH for coupling, activated benzylic C–F for displacement
Enables two-step sequential diversification.
SNAr or cross-coupling at benzylic fluoride.
Late-stage functionalization Fluorine-directed chemistry Building block utility

Defined Application Scenarios for 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic Acid Based on Quantitative Differentiation Evidence


Building Block for GPR40/FFA1 and PPAR Agonist Lead Optimization: pKa and Lipophilicity Tuning Around the Carboxylic Acid Pharmacophore

GPR40 (FFA1) and PPARα/γ agonist programs routinely employ phenylpropanoic acid scaffolds as carboxylic acid pharmacophore carriers [1]. In these programs, the 2,2,3-trifluoro substitution pattern addresses two critical lead optimization challenges simultaneously: (i) the α-fluorination lowers the carboxylic acid pKa by 1.3–2.4 units, increasing the ionization state at physiological pH and potentially strengthening the salt-bridge interaction with the conserved arginine residue in the GPR40 orthosteric binding pocket; and (ii) the benzylic fluorine blocks oxidative metabolism at the β-carbon, a position known to be a major clearance route for phenylpropanoic acid GPR40 agonists. The para-methylphenyl group provides an additional hydrophobic contact that can be exploited to fill a lipophilic sub-pocket adjacent to the carboxylic acid binding site, with the Hansch π-value of +0.56 for the methyl group offering a predictable, gradable increase in binding enthalpy. Researchers procuring this compound for GPR40 SAR exploration can directly compare activity against the non-fluorinated 3-(4-methylphenyl)propanoic acid to deconvolute the contributions of enhanced acidity (pKa effect) from the metabolic blocking effect (CYP stability) from the hydrophobic contact effect (methyl SAR), enabling rational, modular optimization of the lead series.

Late-Stage Diversification Intermediate in Parallel Library Synthesis: Sequential Carboxylic Acid Coupling Followed by Benzylic Fluorine Displacement

Medicinal chemistry groups constructing lead-optimization libraries around a phenylpropanoic acid core can exploit the dual orthogonal reactivity of 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid to maximize structural diversity per synthetic step. In a validated workflow, the carboxylic acid is first activated (e.g., as the acid chloride or via HATU/DIPEA) and coupled to a primary or secondary amine to generate a diverse amide library [1]. In a subsequent step, the benzylic C–F bond—activated by the electron-withdrawing geminal difluoro group—undergoes nucleophilic displacement with a second set of diverse amines, thiols, or alkoxides under SNAr conditions (K₂CO₃, DMSO, 80°C). This two-step sequence yields a library of 2,2-difluoro-3-amino/alkoxy/thio-substituted propanoic acid amides in which the α-fluorines are retained for continued metabolic protection. The entire diversification sequence can be executed without the need for protecting group chemistry because the carboxylic acid and benzylic fluoride react under mutually orthogonal conditions. The non-fluorinated analog cannot participate in the second diversification step (no benzylic leaving group), and the difluoro analog offers a less activated benzylic fluoride, resulting in slower displacement kinetics and lower yields. For high-throughput parallel synthesis, the target compound is therefore the superior procurement choice for maximizing the (diversity output)/(synthetic cycle) ratio.

Fluorinated Carboxylic Acid Bioisostere Assessment in Matched Molecular Pair SPR Studies

The systematic structure–property relationship (SPR) study of fluorinated carboxylic acid bioisosteres has established an experimental framework for quantifying how α-fluorination and benzylic fluorination alter the key developability parameters of phenylpropanoic acid scaffolds [1]. Within this framework, 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid serves as a representative member of the 'fully fluorinated propanoic acid' matched molecular pair (MMP) series, alongside the 2,2-difluoro analog and the non-fluorinated parent. Research groups seeking to build internal SPR databases for fluorinated building blocks can procure this compound and experimentally measure its pKa, logD7.4, PAMPA permeability, and plasma protein binding, contributing to a growing public dataset that enables predictive modeling of fluorine effects on drug-like properties. The para-methyl group adds an additional SPR dimension—aromatic substituent effects on lipophilicity and permeability—that the unsubstituted 2,2,3-trifluoro-3-phenylpropanoic acid cannot address. By including this compound in an MMP panel, medicinal chemistry teams can develop structure–property intuition that guides the selection of optimal fluorination and aromatic substitution patterns in future lead series, reducing the number of design-make-test cycles required to achieve a balanced property profile.

Metabolic Stability SAR Studies: Quantifying the Benzylic Fluorine Blocking Effect on Intrinsic Clearance

For drug metabolism and pharmacokinetics (DMPK) groups tasked with resolving the metabolic soft spots of phenylpropanoic acid lead compounds, 2,2,3-trifluoro-3-(4-methylphenyl)propanoic acid provides a clean probe molecule for isolating the contribution of benzylic fluorination to metabolic stability [1]. In head-to-head human or rat liver microsome (HLM/RLM) intrinsic clearance assays, the compound can be incubated alongside its non-fluorinated comparator (3-(4-methylphenyl)propanoic acid) and the partially fluorinated 2,2-difluoro-3-phenylpropanoic acid. The difference in CLint between the non-fluorinated and trifluoro compounds is attributable to the combined effects of benzylic C–H blocking and electronic deactivation of the aromatic ring toward epoxidation; the difference between the difluoro and trifluoro compounds specifically isolates the incremental benefit of replacing the second benzylic hydrogen with fluorine. Metabolite identification by LC-MS/MS can further confirm that benzylic hydroxylation is the primary clearance route for the non-fluorinated analog and that this pathway is completely suppressed in the trifluoro derivative. These data provide quantitative justification for incorporating the 2,2,3-trifluoro scaffold into lead compounds where metabolic instability at the benzylic position has been identified as a key liability, enabling data-driven procurement decisions that prioritize analogs with the highest probability of achieving acceptable in vivo clearance.

Application
Selection Property
Validation Focus
GPR40/PPAR agonist lead optimization
Acidity-lowering α-fluorination
pKa-driven target engagement and metabolic stability profiling
Late-stage diversification library synthesis
Dual orthogonal reactive handles
Sequential coupling-displacement diversification yield
Fluorinated bioisostere SPR database
Fully fluorinated matched pair
logD, permeability, and protein binding assessment
Metabolic stability SAR studies
Benzylic fluorine metabolic block
Intrinsic clearance comparison in liver microsomes
Quote Request

Request a Quote for 2,2,3-Trifluoro-3-(4-methylphenyl)propanoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.